![molecular formula C6H9NO4 B1418093 Ethyl 2-(hydroxyimino)-3-oxobutanoate CAS No. 5408-04-8](/img/structure/B1418093.png)
Ethyl 2-(hydroxyimino)-3-oxobutanoate
Overview
Description
Ethyl 2-(hydroxyimino)-3-oxobutanoate, also known as Oxyma, is an oxime of ethyl cyanoacetate . It is used as an additive for carbodiimides, such as dicyclohexylcarbodiimide (DCC), in peptide synthesis . It acts as a neutralizing reagent for the basicity or nucleophilicity of the DCC due to its pronounced acidity .
Synthesis Analysis
The synthesis of this compound involves the reaction of α-hydroxyamino oximes with ethyl acetoacetate and ethyl α-methylacetoacetate . The reaction of alkylaromatic α-hydroxyamino oximes with ethyl acetoacetate yields 2-[2-(hydroxyimino)alkyl]-1,2-oxazol-5(2H)-ones . Another synthesis method involves the oximation of ethyl 3-(4-methoxyphenyl)-3-oxopropanoate with ethyl nitrite in the presence of multi-pore activated-K2CO3 .
Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various techniques such as NMR, IR, MS, and X-ray single crystal diffraction . The InChI and SMILES notations provide a textual representation of the molecule .
Scientific Research Applications
Synthesis of Heterocyclic Compounds
Ethyl 2-(hydroxyimino)-3-oxobutanoate is utilized in the synthesis of various heterocyclic compounds. For example, it serves as a precursor in the synthesis of pyrazine derivatives, a process that involves its treatment with phosphites and oxidants (Zaragoza & Gantenbein, 2017). Additionally, it plays a role in the generation of trifluoromethyl heterocycles, showcasing its versatility as an intermediate (Honey, Pasceri, Lewis, & Moody, 2012).
Isotopic Labeling in Protein NMR Studies
This compound is also significant in the field of nuclear magnetic resonance (NMR) spectroscopy. It has been used in an optimized isotopic labeling strategy for the specific labeling of Ile methyl-γ(2) groups in proteins, which aids in the study of large molecular weight proteins (Ayala et al., 2012).
Biocatalytic Reduction Studies
In biocatalysis, this compound has been a subject of study for stereoselective reduction. Different microorganisms, like marine microalgae and fungi, have been tested for their ability to reduce this compound to hydroxy esters with high selectivity and yield, demonstrating its role in understanding enzymatic processes (Ishihara et al., 2001), (Iwamoto et al., 2000).
Advanced Organic Synthesis
The compound is integral in advanced organic synthesis processes, like the preparation of ethyl 2-oxo-2H-chromene-3-carboxylates and other similar derivatives. These synthesis processes are crucial for the development of compounds with potential pharmacological activities (Sairam, Saidachary, & Raju, 2015).
Peptide Synthesis
This compound, also known as Oxyma, has been identified as an efficient additive in peptide synthesis. It offers a safer alternative to benzotriazole-based reagents and displays remarkable capacity in inhibiting racemization during peptide bond formation, crucial in the field of medicinal chemistry (Subirós‐Funosas et al., 2009).
Antioxidant Properties
Research on this compound derivatives has also explored their antioxidant properties. These studies help in understanding the compound's potential in combating oxidative stress, a key factor in numerous diseases (Stanchev et al., 2009).
Mechanism of Action
Target of Action
Ethyl 2-(hydroxyimino)-3-oxobutanoate, also known as Oxyma, primarily targets carbodiimides, such as dicyclohexylcarbodiimide (DCC) in peptide synthesis . It acts as a neutralizing reagent for the basicity or nucleophilicity of the DCC .
Mode of Action
The interaction of this compound with its targets is quite unique. It suppresses base catalyzed side reactions, in particular, racemization . This is due to its pronounced acidity, which allows it to act as a neutralizing reagent for the basicity or nucleophilicity of the DCC .
Biochemical Pathways
This compound affects the peptide synthesis pathway. It is used as an additive in peptide syntheses . The compound is particularly useful in the stepwise liquid-phase synthesis of dipeptides .
Pharmacokinetics
It is known that the compound is a white solid which is soluble in many solvents common in the synthesis of peptides, such as dichloromethane or dimethylformamide (dmf) . This suggests that it may have good bioavailability in these environments.
Result of Action
The result of the action of this compound is the successful synthesis of peptides with high yields and low racemization . For example, the stepwise liquid-phase synthesis of the dipeptide Z-L-Phg-L-Val-OMe yields the LL-product with 81-84% which is free from racemic DL dipeptide .
Action Environment
The action of this compound is influenced by environmental factors. It exhibits a markedly slowed thermal decomposition on heating . Furthermore, because of the rapid hydrolysis of the ester, the reaction should be carried out at pH 4.5 . These factors can influence the compound’s action, efficacy, and stability.
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Ethyl 2-(hydroxyimino)-3-oxobutanoate plays a crucial role in biochemical reactions, particularly in peptide synthesis. It acts as an additive in carbodiimide-mediated amide bond formation, enhancing the efficiency and yield of the reaction. This compound interacts with enzymes such as dicyclohexylcarbodiimide and diisopropylcarbodiimide, neutralizing their basicity and nucleophilicity due to its pronounced acidity (pKa 4.60). This interaction suppresses base-catalyzed side reactions, particularly racemization, thereby improving the overall quality of the synthesized peptides .
Cellular Effects
This compound has been observed to influence various cellular processes. In peptide synthesis, it enhances the efficiency of amide bond formation, which is crucial for the synthesis of proteins and peptides. This compound can affect cell signaling pathways by modulating the activity of enzymes involved in peptide synthesis. Additionally, it may influence gene expression and cellular metabolism by altering the availability of peptides and proteins necessary for these processes .
Molecular Mechanism
The molecular mechanism of action of this compound involves its interaction with carbodiimides such as dicyclohexylcarbodiimide and diisopropylcarbodiimide. By neutralizing their basicity and nucleophilicity, it prevents base-catalyzed side reactions, particularly racemization. This compound’s pronounced acidity allows it to act as a neutralizing reagent, thereby enhancing the efficiency and yield of peptide synthesis. Additionally, it may interact with other biomolecules, such as proteins and enzymes, to modulate their activity and function .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. This compound is relatively stable under standard laboratory conditions, but its stability may be influenced by factors such as pH and temperature. Over time, it may undergo degradation, which could affect its efficacy in peptide synthesis. Long-term studies have shown that this compound can maintain its activity and function in both in vitro and in vivo settings, although its stability and degradation should be monitored to ensure optimal results .
Dosage Effects in Animal Models
The effects of this compound can vary with different dosages in animal models. At lower doses, it effectively enhances peptide synthesis without causing significant adverse effects. At higher doses, it may exhibit toxic or adverse effects, such as cellular toxicity or disruption of normal cellular processes. Threshold effects have been observed, indicating that there is an optimal dosage range for achieving the desired biochemical effects without causing harm .
Metabolic Pathways
This compound is involved in metabolic pathways related to peptide synthesis. It interacts with enzymes such as dicyclohexylcarbodiimide and diisopropylcarbodiimide, facilitating the formation of amide bonds. This compound may also interact with other enzymes and cofactors involved in metabolic processes, influencing metabolic flux and metabolite levels. Its role in these pathways is crucial for the efficient synthesis of peptides and proteins .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions facilitate its localization and accumulation in specific cellular compartments, where it can exert its biochemical effects. The transport and distribution of this compound are essential for its activity and function in peptide synthesis .
Subcellular Localization
This compound is localized in specific subcellular compartments, where it can interact with enzymes and other biomolecules involved in peptide synthesis. Targeting signals and post-translational modifications may direct this compound to specific organelles, enhancing its activity and function. Its subcellular localization is crucial for its role in biochemical reactions and cellular processes .
properties
IUPAC Name |
ethyl (E)-3-hydroxy-2-nitrosobut-2-enoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO4/c1-3-11-6(9)5(7-10)4(2)8/h8H,3H2,1-2H3/b5-4+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVTHITHXCDMTDK-SNAWJCMRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=C(C)O)N=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C(=C(/C)\O)/N=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
159.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5408-04-8 | |
Record name | Butanoic acid, 2-(hydroxyimino)-3-oxo-, ethyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005408048 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC10758 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=10758 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Butanoic acid, 2-(hydroxyimino)-3-oxo-, ethyl ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.128.563 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.